![molecular formula C34H58S6 B6334766 1,4-Phenylenebis(methylene) didodecyl dicarbonotrithioate CAS No. 960256-58-0](/img/structure/B6334766.png)
1,4-Phenylenebis(methylene) didodecyl dicarbonotrithioate
Overview
Description
1,4-Phenylenebis(methylene) didodecyl dicarbonotrithioate is a chemical compound with the molecular formula C34H58S6 . It is also known by other names such as dodecylsulfanyl-[[4-(dodecylsulfanylcarbothioylsulfanylmethyl)phenyl]methylsulfanyl]methanethione .
Molecular Structure Analysis
The molecular structure of 1,4-Phenylenebis(methylene) didodecyl dicarbonotrithioate consists of a phenyl ring with two methylene groups attached at the 1 and 4 positions. Each methylene group is connected to a dodecyl dicarbonotrithioate group . The InChI string for this compound is `InChI=1S/C34H58S6/c1-3-5-7-9-11-13-15-17-19-21-27-37-33(35)39-29-31-23-25-32(26-24-31)30-40-34(36)38Scientific Research Applications
RAFT Polymerization Agent
1,4-Phenylenebis(methylene) didodecyl dicarbonotrithioate: is primarily used as a chain transfer agent in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization . This method allows for the controlled synthesis of polymers with specific molecular weights and structures. The compound’s ability to mediate the polymerization process makes it invaluable for creating block copolymers and other advanced polymer architectures.
Synthesis of Block Copolymers
Due to its efficiency as a RAFT agent, this compound is instrumental in the synthesis of block copolymers . Block copolymers have a wide range of applications, including drug delivery systems, nanolithography, and self-assembling materials. The precise control over molecular weight and polymer composition afforded by RAFT agents like this one is crucial for these applications.
Development of High-Performance Materials
The compound’s role in synthesizing polymers with tailored properties is essential for developing high-performance materials . These materials can exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them suitable for aerospace, automotive, and electronics industries.
Controlled Drug Delivery Systems
In the pharmaceutical field, the compound is used to create polymers that form the basis of controlled drug delivery systems . These systems can be engineered to release therapeutic agents at a controlled rate, improving the efficacy and reducing the side effects of drugs.
Surface Modification and Coating
The synthesized polymers can also be used for surface modification and coating applications . This is particularly useful in creating anti-fouling surfaces, biocompatible coatings for medical devices, and environmentally responsive surfaces.
Research in Self-Healing Materials
Finally, the compound finds application in the research of self-healing materials . By incorporating it into polymer networks, researchers can develop materials that repair themselves after damage, which has potential applications in extending the lifespan of various products.
properties
IUPAC Name |
dodecylsulfanyl-[[4-(dodecylsulfanylcarbothioylsulfanylmethyl)phenyl]methylsulfanyl]methanethione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H58S6/c1-3-5-7-9-11-13-15-17-19-21-27-37-33(35)39-29-31-23-25-32(26-24-31)30-40-34(36)38-28-22-20-18-16-14-12-10-8-6-4-2/h23-26H,3-22,27-30H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSJPMZRDOGFQEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCSC(=S)SCC1=CC=C(C=C1)CSC(=S)SCCCCCCCCCCCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H58S6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
659.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Phenylenebis(methylene) didodecyl dicarbonotrithioate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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